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Compound of Interest

Compound Name: Indium-115

Cat. No.: B077298

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primordial radionuclide,
Indium-115 (113In). It details its isotopic abundance, physical and chemical properties, and the
experimental methodologies used for their characterization. This document is intended to serve
as a valuable resource for professionals in research, science, and drug development who are
interested in the fundamental characteristics and potential applications of this long-lived
isotope.

Quantitative Data Summary

The following tables summarize the key quantitative data for Indium-115, providing a clear and
concise reference for its fundamental properties.

Table 1: Isotopic Abundance and Atomic Weight of
Natural Indium

Natural Abundance (%)[1]

Isotope 2] Atomic Mass (amu)[2]
13| 4.28 112.904062
us|n 95.72 114.903878

Standard Atomic Weight of
_ 114.818
Indium
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Table 2: Nuclear Properties of Indium-115

Property Value

Half-life (t1/2) 4.41 x 10** years[1][2]
Decay Mode B~ (Beta decay)[1][2]
Decay Product 153n (Tin-115)[1][2]
Beta Decay Energy (Q-value) 497.954 keV[2]
Nuclear Spin (1) 9/2+[2]

Magnetic Dipole Moment (u/uN) +5.5408]2]

Electric Quadrupole Moment (Q/barn) +0.81

ble 3: Physical and Chemical ies of Indi

Property Value

Melting Point 156.6 °C

Boiling Point 2072 °C

Density 7.31 g/cm?3

Appearance Silvery-white, lustrous metal
Crystal Structure Body-centered tetragonal
Electron Configuration [Kr] 4d1° 5s2 5pt

Standard Electrode Potential (In3*/In) -0.34V

Experimental Protocols

This section outlines the detailed methodologies for key experiments used to characterize the
properties of Indium-115.

Determination of Isotopic Abundance by Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-
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ICP-MS)

MC-ICP-MS is a powerful technique for high-precision isotope ratio measurements. The
following protocol provides a general framework for the determination of the isotopic
abundance of Indium.

Methodology:

o Sample Preparation:

[e]

Accurately weigh a solid indium sample.

o

Dissolve the sample in high-purity nitric acid (HNOs).

[¢]

Dilute the dissolved sample to a known volume with deionized water to achieve a final
indium concentration suitable for ICP-MS analysis (typically in the parts-per-billion range).

[¢]

Prepare a series of calibration standards with known 113|n/113|n ratios.
e Instrumental Analysis:

o Introduce the prepared sample and standard solutions into the ICP-MS system. The
sample is nebulized and introduced into the argon plasma, where it is ionized.

o The ion beam is then directed into the mass spectrometer.

o The multiple collectors simultaneously measure the ion currents of the different indium
isotopes (13In* and 115In*).

e Data Analysis:

o Correct for instrumental mass bias using a suitable correction model (e.g., standard-
sample bracketing or the use of an internal standard).

o Calculate the 113|n/113|n ratio for the sample.

o Determine the percentage abundance of each isotope from the measured ratio.
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Measurement of Half-Life and Decay Energy by
Cryogenic Calorimetry

Due to the extremely long half-life of 12°In, direct decay counting over a short period is not
feasible. Cryogenic calorimetry offers a highly sensitive method to measure the decay energy
and, consequently, the half-life.

Methodology:
o Detector Preparation:

o A crystal containing a known amount of Indium-115 (e.g., an indium-containing crystal) is
used as the absorber in a cryogenic calorimeter.

o The crystal is cooled to milli-Kelvin temperatures in a dilution refrigerator to minimize
thermal noise.

o A sensitive thermometer, such as a transition-edge sensor (TES), is thermally coupled to
the crystal.

o Data Acquisition:

o When a *°In nucleus within the crystal undergoes beta decay, the emitted beta particle
deposits its energy in the crystal, causing a minute temperature rise.

o The TES detects this temperature change as a sharp pulse in its resistance.
o The amplitude of the pulse is proportional to the energy deposited by the beta particle.

o The detector is operated for an extended period to collect a statistically significant number
of decay events.

o Data Analysis:
o The energy spectrum of the beta decays is constructed from the collected pulses.

o The total number of decay events within a specific time interval is determined.
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o Knowing the number of 113In atoms in the crystal and the number of decays, the decay
constant (A) can be calculated.

o The half-life is then determined using the equation: ti/2 = In(2)/A.

Characterization of Beta Decay with Liquid Scintillation
Counting

Liquid scintillation counting is a common technique for quantifying beta-emitting radionuclides.
Methodology:
e Sample Preparation:

o A known quantity of an indium compound is dissolved in a suitable solvent.

o The solution is mixed with a liquid scintillation cocktail in a vial. The cocktail contains fluors
that emit light when they interact with the beta particles.

e Counting:

[¢]

The vial is placed in a liquid scintillation counter.

o

The beta particles emitted from the 11°In decay excite the fluors in the cocktail, causing
them to emit photons of light.

o

Photomultiplier tubes (PMTs) in the counter detect these light flashes and convert them
into electrical pulses.

o

The instrument records the number of pulses over a set period.
o Data Analysis:
o The counting efficiency of the system is determined using a standard with a known activity.

o The activity of the 1*°In sample is then calculated from the measured count rate and the
counting efficiency.
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o Quenching (reduction in light output) can be a factor and must be corrected for, often
using internal or external standardization methods.[3][4][5][6][7]

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental
workflows and logical relationships relevant to the study of Indium-115.

Indium-115 (*3In) Beta Deca Tin-115 (15Sn)
(Z=49, N=66) Y| (z=50, N=65)
Half-life: 4.41 x 1014 years (Stable)
B_

Click to download full resolution via product page

Caption: Beta decay scheme of Indium-115 to Tin-115.
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Caption: Workflow for Indium isotopic abundance analysis by MC-ICP-MS.
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Caption: Workflow for Indium-115 half-life measurement by cryogenic calorimetry.

Applications in Drug Development and Materials
Science

While the radioactive isotope Indium-111 is widely used in nuclear medicine for imaging and
therapeutic applications, the direct use of the long-lived Indium-115 in drug development is
less common.[1] However, the unique properties of indium and its compounds, such as Indium
Tin Oxide (ITO), are finding applications in drug delivery systems.
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ITO nanoparticles, which are composed of indium oxide and tin oxide, are being investigated
for their potential as carriers for targeted drug delivery.[8][9][10][11] Their electrical conductivity
and optical properties allow for the development of novel stimuli-responsive drug release
systems. For instance, ITO nanopatrticles could be functionalized with drug molecules and
targeted to specific cells or tissues. The release of the drug could then be triggered by an
external stimulus, such as light or an electric field. This approach offers the potential for highly
controlled and localized drug delivery, which could improve the efficacy and reduce the side
effects of various therapies. Research in this area is ongoing and represents an exciting frontier
for the application of indium-based materials in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077298?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

